Cas no 107558-94-1 (2-(2-Methoxyphenoxy)-5-nitrobenzaldehyde)

• Product Name: 2-(2-Methoxyphenoxy)-5-nitrobenzaldehyde
• CAS No: 107558-94-1
• MF: C₁₄H₁₁NO₅
• MW: 273.240844011307
• CID: 3166991
• PubChem ID: 43113890
• Update Time: 2025-08-03

2-(2-Methoxyphenoxy)-5-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 107558-94-1
• 2-(2-Methoxyphenoxy)-5-nitrobenzaldehyde
• AKOS005201464

• Inchi： 1S/C14H11NO5/c1-19-13-4-2-3-5-14(13)20-12-7-6-11(15(17)18)8-10(12)9-16/h2-9H,1H3
• InChI Key： VGYKQVPAXFRQPZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)C1C=CC(=CC=1C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.06372245Da
• Monoisotopic Mass: 273.06372245Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.4Ų

Additional information on 2-(2-Methoxyphenoxy)-5-nitrobenzaldehyde

Recent Advances in the Study of 2-(2-Methoxyphenoxy)-5-nitrobenzaldehyde (CAS: 107558-94-1)

In recent years, the compound 2-(2-Methoxyphenoxy)-5-nitrobenzaldehyde (CAS: 107558-94-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique nitrobenzaldehyde moiety and methoxyphenoxy substitution, has shown promising potential in various applications, including drug development, enzyme inhibition, and as a precursor in synthetic chemistry. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

The synthesis of 2-(2-Methoxyphenoxy)-5-nitrobenzaldehyde has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the reaction. The study reported a yield of over 85% under mild conditions, making this method highly suitable for large-scale production. Additionally, the purity of the final product was confirmed using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, ensuring its suitability for further biological testing.

One of the most notable applications of 2-(2-Methoxyphenoxy)-5-nitrobenzaldehyde is its role as an inhibitor of specific enzymes involved in inflammatory pathways. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The researchers used molecular docking simulations to elucidate the binding interactions between the compound and the enzyme's active site, revealing a strong affinity that could explain its efficacy. These findings suggest that 2-(2-Methoxyphenoxy)-5-nitrobenzaldehyde could serve as a lead compound for developing new anti-inflammatory drugs.

Beyond its enzyme inhibitory properties, recent research has explored the compound's potential in anticancer therapy. A 2023 study in European Journal of Medicinal Chemistry investigated its effects on various cancer cell lines, including breast and lung cancer. The results indicated that the compound induces apoptosis in cancer cells through the activation of caspase-3 and caspase-9, key mediators of programmed cell death. Furthermore, the study highlighted the compound's selectivity, as it exhibited minimal toxicity toward normal cells, a critical factor for its development as a therapeutic agent.

In addition to its biological activities, 2-(2-Methoxyphenoxy)-5-nitrobenzaldehyde has been utilized as a building block in the synthesis of more complex molecules. A 2021 study in Organic Letters described its use in the preparation of novel Schiff bases, which have shown antimicrobial properties. The versatility of this compound in synthetic chemistry underscores its importance as a valuable intermediate in drug discovery and development.

Despite these promising findings, challenges remain in the clinical translation of 2-(2-Methoxyphenoxy)-5-nitrobenzaldehyde. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's demonstrated efficacy in preclinical models provides a strong foundation for further investigation. Ongoing research aims to optimize its pharmacokinetic properties and evaluate its safety profile in animal models, paving the way for potential clinical trials.

In conclusion, 2-(2-Methoxyphenoxy)-5-nitrobenzaldehyde (CAS: 107558-94-1) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from enzyme inhibition to anticancer therapy, highlight its potential as a multifunctional agent. Continued research efforts are expected to further elucidate its mechanisms of action and explore its therapeutic potential, making it a promising candidate for future drug development.